Cas no 17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/17050-86-1x300.png)
17050-86-1 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
CAS No:17050-86-1
Molecular Formula:C11H16N6
Molecular Weight:232.28494
CID:210134
PubChem ID:140175
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-
- 3-cyclopentyl-N,N-dimethyltriazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo[4,5-d]pyrimidine,(3H),3-cyclopentyl-7-dimethylamino-
- 3-cyclopentyl-N,N-dimethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
- v-Triazolo(4,5-d)pyrimidine, (3H),3-cyclopentyl-7-dimethylamino-
- 17050-86-1
- DTXSID00168871
-
- InChIKey: KYKGBUKRFXVINB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H16N6/c1-16(2)10-9-11(13-7-12-10)17(15-14-9)8-5-3-4-6-8/h7-8H,3-6H2,1-2H3
- SMILES: CN(C1N=CN=C2N(C3CCCC3)N=NC=12)C
Computed Properties
- Exact Mass: 232.14388
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 232.14364454g/mol
- Heavy Atom Count: 17
- Complexity: 265
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.73
3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl- Related Literature
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Hari Paudyal,Elena R. Margine J. Mater. Chem. C, 2022,10, 7917-7924
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Federico Raffone,Filippo Savazzi,Giancarlo Cicero Phys. Chem. Chem. Phys., 2021,23, 11831-11836
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Shang Li,Yanjun Xu,Zeguo Sun,Li Feng,Desi Shang,Chunlong Zhang,Xinrui Shi,Junwei Han,Fei Su,Haixiu Yang,Jianmei Zhao,Chao Song,Yunpeng Zhang,Xia Li Mol. BioSyst., 2016,12, 3312-3323
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Zhiqiang Zhu,Hanyang Huang,Ting Si Soft Matter, 2019,15, 4782-4786
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Sariga C. Lal,I. N. Jawahar,Subodh Ganesanpotti Dalton Trans., 2024,53, 1230-1244
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6. Photophysical properties of rhenium(i) complexes and photosensitized generation of singlet oxygen†Luiz Duarte Ramos,Hugo Moreira da Cruz,Karina P. Morelli Frin Photochem. Photobiol. Sci., 2017,16, 459-466
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Guoqiang Li,Hua Fan,Feifei Ren,Chen Zhou,Zhen Zhang,Bing Xu,Sizhu Wu,Yanlei Hu,Wulin Zhu,Jiawen Li,Yishan Zeng,Xiaohong Li,Jiaru Chu,Dong Wu J. Mater. Chem. A, 2016,4, 18832-18840
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Paolo Defazio,Pablo Gamallo,Sinan Akpinar Phys. Chem. Chem. Phys., 2011,13, 8470-8474
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9. Front cover
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WenZhong Wang,Ling Zhang Dalton Trans., 2016,45, 11306-11311
17050-86-1 (3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-cyclopentyl-N,N-dimethyl-) Related Products
- 2591-86-8(piperidine-1-carbaldehyde)
- 77-53-2(Cedrol)
- 2462-02-4(1-phenyl-2-sulfanylethan-1-one)
- 383-29-9(4-Fluorophenylsulfone)
- 85-18-7(8-Chlorotheophylline)
- 2490-97-3(Aceglutamide)
- 461-98-3(2,6-Dimethylpyrimidin-4-amine)
- 2997-92-4(2,2'-Azobis(2-methylpropionamidine) dihydrochloride)
- 110-03-2(2,5-Dimethyl-2,5-hexanediol)
- 87-22-9(Phenethylsalicylate)
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